Cas no 392315-67-2 (2(3H)-Furanone,3-(1,3-benzodioxol-5-ylcarbonyl)dihydro-4-(hydroxymethyl)-)

• Product name: 2(3H)-Furanone,3-(1,3-benzodioxol-5-ylcarbonyl)dihydro-4-(hydroxymethyl)-
• CAS No: 392315-67-2
• MF: C₁₃H₁₂O₆
• Molecular Weight: 264.230784416199
• CID: 1502865

2(3H)-Furanone,3-(1,3-benzodioxol-5-ylcarbonyl)dihydro-4-(hydroxymethyl)- Properties

Names and Identifiers

• 2(3H)-Furanone,3-(1,3-benzodioxol-5-ylcarbonyl)dihydro-4-(hydroxymethyl)-
• 2(3H)-Furanone, 3-(1,3-benzodioxol-5-ylcarbonyl)dihydro-4-(hydroxymethyl)-

• Inchi： 1S/C13H12O6/c14-4-8-5-17-13(16)11(8)12(15)7-1-2-9-10(3-7)19-6-18-9/h1-3,8,11,14H,4-6H2
• InChIKey： LEZVAIHTLGYKSB-UHFFFAOYSA-N
• SMILES： O1CC(CO)C(C(C2=CC=C3OCOC3=C2)=O)C1=O

Computed Properties

• 精确分子量: 264.06336

Experimental Properties

• Density: 1.443±0.06 g/cm3(Predicted)
• Boiling Point: 543.4±50.0 °C(Predicted)
• PSA: 82.06
• 酸度系数(pKa): 11.19±0.40(Predicted)